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Compound of Interest

Compound Name:
Tert-butyl 4'-methylbiphenyl-2-

carboxylate

Cat. No.: B056878 Get Quote

An In-depth Technical Guide to Tert-butyl 4'-
methylbiphenyl-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 4'-methylbiphenyl-2-
carboxylate, a versatile building block utilized in organic synthesis. This document details its

molecular structure, physicochemical properties, and established synthesis protocols.

Quantitative Data Summary
The following table summarizes the key quantitative and physical data for tert-butyl 4'-
methylbiphenyl-2-carboxylate.
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Property Value References

Molecular Formula C₁₈H₂₀O₂ [1][2][3][4]

Molecular Weight 268.35 g/mol [1][2][5]

CAS Number 114772-36-0 [1][2][3][4][6]

Appearance Pale yellow opaque oil [2]

Purity ≥ 99% (HPLC) [2]

Storage Temperature 2°C - 8°C [1][3]

SMILES
CC1=CC=C(C=C1)C2=CC=C

C=C2C(=O)OC(C)(C)C
[1][5]

IUPAC Name
tert-butyl 4'-methyl-[1,1'-

biphenyl]-2-carboxylate
[3]

Molecular Structure
Tert-butyl 4'-methylbiphenyl-2-carboxylate consists of a biphenyl core structure. A methyl

group is attached at the 4'-position of one phenyl ring, and a tert-butyl carboxylate group is

attached at the 2-position of the other phenyl ring. The tert-butyl group is a bulky functional

group which can influence the molecule's steric properties and solubility in nonpolar solvents.

[2] This compound is also known by its synonym, 4'-Methyl-biphenyl-2-carboxylic acid tert-butyl

ester.[1][2][3]

Experimental Protocols: Synthesis
A documented method for the preparation of tert-butyl 4'-methylbiphenyl-2-carboxylate
involves the esterification of 4'-methyl-2-biphenylcarboxylic acid.[7]

Protocol: Synthesis via Acid-Catalyzed Esterification[7]

This process involves the reaction of 4'-methyl-2-biphenylcarboxylic acid with isobutene,

utilizing an acid catalyst.[7]

Starting Materials:
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4'-methyl-2-biphenylcarboxylic acid (can be prepared by hydrolyzing 2-cyano-4'-

methylbiphenyl).[7]

Isobutene

Acid catalyst (e.g., sulfuric acid)

An organic solvent such as toluene

Procedure:

The starting material, 4'-methyl-2-biphenylcarboxylic acid, is dissolved in a suitable

organic solvent (e.g., toluene).

An acid catalyst is introduced into the mixture.

Isobutene is then reacted with the 4'-methyl-2-biphenylcarboxylic acid in the presence of

the catalyst.

The reaction can be carried out under mild conditions, including ambient temperatures.[7]

Following the reaction, the mixture is worked up to isolate the final product, tert-butyl 4'-

methyl-2-biphenylcarboxylate. This may involve neutralization, extraction, and purification

steps like crystallization.[7]

This method is noted for its high yield and suitability for industrial-scale production without the

need for hazardous solvents or complex procedures.[7]

Another approach involves a one-pot synthesis starting from 4'-methyl-2-cyanobiphenyl.[8]

Protocol: One-Pot Synthesis from 4'-methyl-2-cyanobiphenyl[8]

Procedure:

In a single reaction vessel, 4'-methyl-2-cyanobiphenyl is hydrolyzed under acidic

conditions for approximately 24 hours to produce 4'-methyl-2-biphenylcarboxylic acid.[8]
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Excess water is removed from the reaction mixture by refluxing with a water-immiscible

organic solvent.[8]

An alcohol and an esterification catalyst (such as sulfuric acid) are added to the vessel.[8]

The mixture is then heated to facilitate the esterification reaction, yielding the desired tert-
butyl 4'-methylbiphenyl-2-carboxylate.[8]

Visualization of Molecular Connectivity
The following diagram illustrates the logical connectivity of the primary functional groups within

the tert-butyl 4'-methylbiphenyl-2-carboxylate molecule.
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Caption: Connectivity of functional groups in the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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